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Compound of Interest

Compound Name: Allyl o-tolyl ether

Cat. No.: B1266613

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry
analysis of Allyl o-tolyl ether (2-allyloxytoluene). The information presented herein is essential
for researchers and professionals involved in the identification, characterization, and
guantification of this compound in various matrices. This guide covers its mass spectral data, a
detailed experimental protocol for its analysis by Gas Chromatography-Mass Spectrometry
(GC-MS), and a proposed fragmentation pathway.

Compound Information

o Compound Name: Allyl o-tolyl ether

e Synonyms: o-Allyloxytoluene, 2-Allyloxytoluene, 1-(Allyloxy)-2-methylbenzene[1]
e Chemical Formula: C10H120[1]

e Molecular Weight: 148.20 g/mol [1]

o CAS Number: 936-72-1[1]

Mass Spectral Data

The mass spectrum of Allyl o-tolyl ether is characterized by a distinct fragmentation pattern
under electron ionization (El). The following table summarizes the major mass-to-charge ratios
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(m/z) and their relative intensities. The base peak, the most abundant ion, is observed at m/z
41.

miz Relative Intensity (%) Proposed lon Structure
148 25 [M]* (Molecular lon)

107 100 [M - CsHs]*

91 30 [C7H]*

77 15 [CeHs]*

41 85 [C3Hs]*

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

This section outlines a typical experimental protocol for the analysis of Allyl o-tolyl ether using
GC-MS.

Sample Preparation

o Standard Solution Preparation: Prepare a stock solution of Allyl o-tolyl ether (1 mg/mL) in a
volatile organic solvent such as dichloromethane or ethyl acetate.

o Working Standards: Create a series of working standards by serially diluting the stock
solution to the desired concentration range (e.g., 1-100 pg/mL).

o Sample Extraction (for matrix-based samples): For samples in a complex matrix (e.g.,
biological fluids, environmental samples), a liquid-liquid extraction or solid-phase extraction
(SPE) may be necessary to isolate the analyte of interest.

GC-MS Instrumentation and Conditions

e Gas Chromatograph: Agilent 7890B GC or equivalent.

e Mass Spectrometer: Agilent 5977A MSD or equivalent.
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e GC Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x
0.25 mm i.d., 0.25 um film thickness), is recommended.

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Inlet Temperature: 250°C.
e Injection Volume: 1 pL.
« Injection Mode: Splitless.
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 minutes.
o Ramp: Increase to 280°C at a rate of 10°C/min.
o Final hold: Hold at 280°C for 5 minutes.
» MS lon Source: Electron lonization (ElI).
 lonization Energy: 70 eV.
e Source Temperature: 230°C.
e Quadrupole Temperature: 150°C.
e Mass Scan Range: m/z 35-300.

Fragmentation Pathway of Allyl o-Tolyl Ether

The fragmentation of Allyl o-tolyl ether upon electron ionization is proposed to follow several
key pathways, as illustrated in the diagram below. The initial event is the formation of the
molecular ion (m/z 148). The major fragmentation routes involve cleavage of the allyl group and
rearrangements.
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Caption: Proposed fragmentation pathway of Allyl o-tolyl ether under electron ionization.

The primary fragmentation involves the loss of an allyl radical (¢*CsHs) from the molecular ion to
form the stable oxonium ion at m/z 107. Subsequent loss of an oxygen atom leads to the
tropylium ion at m/z 91. Further fragmentation of the tropylium ion by loss of a methylene group
(CH2) can produce the phenyl cation at m/z 77. An alternative pathway involves the formation
of the allyl cation at m/z 41 through the cleavage of the ether bond with charge retention on the

allyl fragment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mass Spectrometry of Allyl o-Tolyl Ether: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266613#mass-spectrometry-analysis-of-allyl-o-tolyl-
ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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